Cas no 882145-08-6 (3-5-Chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enoic Acid)

3-Chloro-5-methyl-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enoic acid is a pyrazole-based carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro-methyl-substituted pyrazole core linked to a propenoic acid moiety, offering reactivity for further functionalization. The compound's distinct substitution pattern enhances its utility as an intermediate in synthesizing biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its isobutyl group may improve lipophilicity, influencing pharmacokinetic properties. This compound is suitable for use in medicinal chemistry and crop protection studies, where precise structural modifications are required. Proper handling and storage under inert conditions are recommended due to its reactive functional groups.

3-5-Chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enoic Acid structure

882145-08-6 structure

Product Name:3-5-Chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enoic Acid

CAS No:882145-08-6

MF:C₁₁H₁₅ClN₂O₂

MW:242.702001810074

CID:844474

PubChem ID:5819744

Update Time:2025-10-19

3-5-Chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

- (2E)-3-(5-CHLORO-1-ISOBUTYL-3-METHYL-1H-PYRAZOL-4-YL)ACRYLIC ACID
- 3-[5-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]prop-2-enoic acid
- HMS1717F09
- NE13413
- (2E)-3-[5-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]prop-2-enoic acid
- 3-5-Chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enoic Acid
- Inchi： 1S/C11H15ClN2O2/c1-7(2)6-14-11(12)9(8(3)13-14)4-5-10(15)16/h4-5,7H,6H2,1-3H3,(H,15,16)/b5-4+
- InChI Key： APCNWLLTSMAPOL-SNAWJCMRSA-N
- SMILES： ClC1=C(/C=C/C(=O)O)C(C)=NN1CC(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 281
Topological Polar Surface Area: 55.1

3-5-Chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C379408-50mg	3-[5-Chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]prop-2-enoic Acid	882145-08-6		50mg	$ 50.00	2022-06-06
TRC	C379408-100mg	3-[5-Chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]prop-2-enoic Acid	882145-08-6		100mg	$ 95.00	2022-06-06
TRC	C379408-500mg	3-[5-Chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]prop-2-enoic Acid	882145-08-6		500mg	$ 320.00	2022-06-06
Enamine	EN300-10611-0.05g	3-[5-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]prop-2-enoic acid	882145-08-6	95.0%	0.05g	$216.0	2025-02-19
Enamine	EN300-10611-0.1g	3-[5-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]prop-2-enoic acid	882145-08-6	95.0%	0.1g	$226.0	2025-02-19
Enamine	EN300-10611-0.25g	3-[5-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]prop-2-enoic acid	882145-08-6	95.0%	0.25g	$235.0	2025-02-19
Enamine	EN300-10611-0.5g	3-[5-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]prop-2-enoic acid	882145-08-6	95.0%	0.5g	$246.0	2025-02-19
Enamine	EN300-10611-1.0g	3-[5-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]prop-2-enoic acid	882145-08-6	95.0%	1.0g	$256.0	2025-02-19
Enamine	EN300-10611-2.5g	3-[5-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]prop-2-enoic acid	882145-08-6	95.0%	2.5g	$503.0	2025-02-19
Enamine	EN300-10611-5.0g	3-[5-chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-yl]prop-2-enoic acid	882145-08-6	95.0%	5.0g	$743.0	2025-02-19

3-5-Chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enoic Acid Related Literature

1. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
2. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941

Additional information on 3-5-Chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enoic Acid

Comprehensive Overview of 3-5-Chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enoic Acid (CAS No. 882145-08-6)

3-5-Chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enoic Acid (CAS No. 882145-08-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, which includes a chloro-substituted pyrazole ring and a prop-2-enoic acid moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The compound's CAS No. 882145-08-6 is frequently searched in academic and industrial databases due to its potential applications in drug discovery. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing anti-inflammatory and antimicrobial agents. Recent studies have highlighted its utility in designing small-molecule inhibitors, aligning with the growing demand for precision medicine and targeted therapies.

One of the trending topics in the context of 3-5-Chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enoic Acid is its potential in sustainable chemistry. With the rise of green synthesis methods, this compound's efficient production using catalytic processes has become a focal point. Environmental concerns and regulatory pressures have driven innovations in reducing waste and improving yield, making CAS No. 882145-08-6 a case study for eco-friendly manufacturing.

Another area of interest is the compound's relevance to crop protection. As the agricultural sector seeks safer and more effective pesticide alternatives, pyrazole-based compounds like this one are being explored for their herbicidal and fungicidal properties. This aligns with global trends toward sustainable agriculture and reduced environmental impact, addressing common search queries about next-generation agrochemicals.

From a technical perspective, the physicochemical properties of 3-5-Chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enoic Acid are critical for its applications. Its solubility, stability, and reactivity under various conditions are frequently studied parameters. These properties influence its formulation in drug delivery systems and agricultural formulations, making it a subject of ongoing optimization efforts.

In summary, 3-5-Chloro-3-methyl-1-(2-methylpropyl)-1H-pyrazol-4-ylprop-2-enoic Acid (CAS No. 882145-08-6) is a versatile compound with broad implications in pharmaceuticals, agrochemicals, and green chemistry. Its structural features and functional groups make it a valuable tool for researchers addressing modern challenges in healthcare and sustainability. As interest in heterocyclic chemistry grows, this compound is likely to remain a key player in innovative scientific developments.